2,4,6-trimethyl-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H24N2O2S2/c1-14-5-7-18(8-6-14)21-23-19(13-26-21)9-10-22-27(24,25)20-16(3)11-15(2)12-17(20)4/h5-8,11-13,22H,9-10H2,1-4H3
• InChI Key: BSFNXLBNFZGDBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CCNS(=O)(=O)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C21H24N2O2S2
• Molecular Weight: 400.6 g/mol
• CAS No.: 896603-90-0

Description

2,4,6-trimethyl-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)benzenesulfonamide, also known as TMT-TE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2,4,6-trimethyl-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In the field of neuroscience, this compound has been used as a tool to study the olfactory system in rodents. This compound is a potent odorant that activates the vomeronasal organ, which is responsible for detecting pheromones. This compound has also been used to study the neural pathways involved in the perception of odors and the processing of social cues.
In the field of medicinal chemistry, this compound has been studied for its potential as a therapeutic agent for various diseases. This compound has been shown to have anti-inflammatory and analgesic effects in animal models of pain and inflammation. This compound has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to exhibit potent antileishmanial and antimalarial activities .

Biochemical Pathways

These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Result of Action

Compounds with similar structures have shown superior antipromastigote activity .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4,6-trimethyl-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)benzenesulfonamide in lab experiments is its potency and specificity in activating the vomeronasal organ. This compound is a highly potent odorant that can be used in very low concentrations. However, one of the limitations of using this compound is its potential to cause stress responses in animals, which can affect the results of experiments.

Future Directions

For research on 2,4,6-trimethyl-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)benzenesulfonamide include further elucidating its mechanism of action and investigating its potential therapeutic applications.

Synthesis Methods

2,4,6-trimethyl-N-(2-(2-(p-tolyl)thiazol-4-yl)ethyl)benzenesulfonamide is synthesized through a multi-step reaction process starting from 2,4,6-trimethylbenzenesulfonyl chloride and 2-(2-aminoethyl)thiazole. The final product is obtained through purification and crystallization techniques. The synthesis method of this compound has been optimized to improve the yield and purity of the compound.